Cas no 156731-40-7 (Tert-butyl but-3-EN-1-ylcarbamate)

• Product name: Tert-butyl but-3-EN-1-ylcarbamate
• CAS No: 156731-40-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD11975862
• CID: 107569
• PubChem ID: 11263760

Tert-butyl but-3-EN-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-3-buten-1-yl-, 1,1-dimethylethyl ester
• tert-Butyl but-3-en-1-ylcarbamate
• Carbamicacid,3-butenyl-,1,1-dimethyl ethylester(9CI)
• tert-butyl but-3-enylcarbamate
• tert-Butyl but-3-enylcarbamate Boc-4-amino-1-butene
• tert-butyl N-(but-3-en-1-yl)carbamate
• AGN-PC-005JZ2
• but-3-enyl-carbamic acid tert-butyl ester
• Carbamic acid, 3-butenyl-, 1,1-dimethylethyl ester
• N-(but-3-en-1-yl)carbamate
• N-tert-butoxycarbonyl-1-aminobut-3-ene
• tert-butyl N-3-butenylcarbamate
• Boc-4-amino-1-butene
• N-Boc-but-3-en-1-amine
• 1-(Boc-amino)-3-butene
• But-3-en-1-amine,N-BOCprotected
• tert-Butyl N-but-3-enylcarbamate
• 2-Methyl-2-propanyl 3-buten-1-ylcarbamate
• Carbamic acid, N-3-buten-1-yl-, 1,1-dimethylethyl ester
• Carbamic acid, 3-butenyl-, 1,1-dimethylethyl ester (9CI)
• N-boc-homoallylamine
• YWSXTMBDIBZHBB-UHFFFAOYSA-N
• 3-Butenyl(tert-butox
• AMY5445
• 4-(N-tert-butoxycarbonyl-amino)-1-butene
• SY038409
• AC-29608
• BCP20948
• CS-0033284
• A858376
• 1-(Boc-amino)-3-butene, 97%
• SCHEMBL360688
• AKOS024462371
• 156731-40-7
• DTXSID00460443
• EN300-251607
• MFCD11975862
• AS-38732
• but-3-enylcarbamic acid tert-butylester
• DB-110533
• DB-251587
• Tert-butyl but-3-EN-1-ylcarbamate

• MDL： MFCD11975862
• Inchi： 1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5H,1,6-7H2,2-4H3,(H,10,11)
• InChI Key： YWSXTMBDIBZHBB-UHFFFAOYSA-N
• SMILES： O(C(NCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 0.929 g/mL at 25 °C
• Boiling Point: 237.9±19.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.443
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 38.33
• LogP: 2.29160

Tert-butyl but-3-EN-1-ylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Tert-butyl but-3-EN-1-ylcarbamate

Comprehensive Overview of Tert-butyl but-3-EN-1-ylcarbamate (CAS No. 156731-40-7): Properties, Applications, and Industry Insights

Tert-butyl but-3-EN-1-ylcarbamate (CAS No. 156731-40-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butyl carbamate group and a reactive but-3-en-1-yl moiety, makes it a versatile building block for click chemistry and peptide coupling reactions. As demand for high-purity intermediates grows in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

In recent years, the compound's role in green chemistry applications has become a hot topic. With increasing searches for "sustainable synthesis routes" and "eco-friendly carbamates," Tert-butyl but-3-EN-1-ylcarbamate offers advantages due to its potential for atom-efficient reactions. Its compatibility with microwave-assisted synthesis (a trending methodology) further enhances its appeal in modern laboratories. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, addressing common queries about "how to verify carbamate purity."

The compound's CAS No. 156731-40-7 serves as a key identifier in regulatory documentation and patent literature. Industry reports highlight its use in developing bioconjugates and prodrugs, particularly for targeted therapies—a trending focus area in pharmaceutical R&D. Researchers frequently search for "Tert-butyl carbamate protection strategies" and "allyl carbamate deprotection," where this compound's chemistry provides practical solutions. Its stability under anhydrous conditions makes it preferable for air-sensitive reactions, a feature often discussed in organic chemistry forums.

From a commercial perspective, Tert-butyl but-3-EN-1-ylcarbamate aligns with the growing custom synthesis market. Manufacturers emphasize its scalability and batch-to-batch consistency, addressing frequent customer concerns about "bulk carbamate suppliers." The compound's MSDS data and storage recommendations (typically under inert atmosphere at 2-8°C) are critical for laboratory safety protocols. Recent publications have explored its derivatization into functionalized polymers, tapping into the booming smart materials sector.

Emerging applications in biomedical engineering and drug delivery systems have further expanded interest in CAS No. 156731-40-7. Its dual functionality enables conjugation with biomolecules while maintaining biocompatibility—a sought-after property in "non-toxic linker molecules" searches. Analytical challenges such as "carbamate stability in aqueous media" remain active research areas, with studies suggesting optimized pH ranges for its application. The compound's chromatographic behavior (often analyzed via reverse-phase HPLC) is another technical aspect frequently referenced in method development guides.

In conclusion, Tert-butyl but-3-EN-1-ylcarbamate represents a critical tool for modern synthetic chemistry, bridging academic research and industrial production. Its relevance to high-value chemical manufacturing and alignment with green chemistry principles ensure continued demand. As innovation in tailor-made intermediates accelerates, this compound's unique attributes position it as a key player in next-generation chemical solutions.